Cas no 125867-26-7 (N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide)

N-(3-(Hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide is a synthetic organic compound featuring a pyridine core substituted with a hydroxyphenylmethyl group at the 3-position and a pivalamide moiety at the 4-position. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The pivalamide group enhances metabolic stability, while the hydroxyphenylmethyl moiety may contribute to binding interactions in target systems. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its crystalline form and high purity further support reproducibility in research applications.
N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide structure
125867-26-7 structure
Product Name:N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide
CAS No:125867-26-7
MF:C17H20N2O2
MW:284.352904319763
CID:1093446
PubChem ID:14399635
Update Time:2025-06-07

N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide
    • N-[3-[hydroxy(phenyl)methyl]pyridin-4-yl]-2,2-dimethylpropanamide
    • SCHEMBL9846978
    • N-[3-(hydroxy-phenylmethyl)pyridin-4-yl]-2,2-dimethylpropanamide
    • 125867-26-7
    • DTXSID301176405
    • N-[3-(Hydroxyphenylmethyl)-4-pyridinyl]-2,2-dimethylpropanamide
    • N-[3-(hydroxy-phenyl-methyl)-pyridin-4-yl]-2,2-dimethyl-propionamide
    • Inchi: 1S/C17H20N2O2/c1-17(2,3)16(21)19-14-9-10-18-11-13(14)15(20)12-7-5-4-6-8-12/h4-11,15,20H,1-3H3,(H,18,19,21)
    • InChI Key: WYRQALJIHGGMSO-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C=CN=CC=1C(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 284.152477885g/mol
  • Monoisotopic Mass: 284.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.2Ų

N-(3-(hydroxy(phenyl)methyl)pyridin-4-yl)pivalamide Pricemore >>

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